Cas no 7217-83-6 (Octadecanoic acid,2-methyl-)

• Product Name: Octadecanoic acid,2-methyl-
• CAS No: 7217-83-6
• Molecular Formula: C₁₉H₃₈O₂
• Molecular Weight: 298.50382
• CID: 566146
• PubChem ID: 24883997

Octadecanoic acid,2-methyl- Properties

Names and Identifiers

• Octadecanoic acid,2-methyl-
• 2-Methyloctadecanoic acid
• Q27253877
• SCHEMBL194398
• 24T2B6RLRL
• 2-Methyloctadecanoic acid, 97%
• (+/-)-2-Methylstearic acid
• LMFA01020095
• alpha-methyloctadecanoic acid
• DL-2-METHYLOCTADECANOIC ACID
• alpha-METHYL STEARIC ACID
• 2-methylstearic acid
• alpha-methylstearic acid
• J227.449C
• NS00044882
• Octadecanoic acid, 2-methyl-
• EINECS 230-607-8
• 7217-83-6
• 2-METHYLOCTADECANOIC ACID, (+/-)-
• methyloctadecanoic acid
• .ALPHA.-METHYL STEARIC ACID
• DTXSID80864021
• CHEBI:144310
• AKOS024319227
• 2-methyl-octadecanoic acid
• UNII-24T2B6RLRL
• GBZDALHFANHWOF-UHFFFAOYSA-N

• MDL： MFCD00086765
• InChIKey： GBZDALHFANHWOF-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H38O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(2)19(20)21/h18H,3-17H2,1-2H3,(H,20,21)
• SMILES： CCCCCCCCCCCCCCCCC(C)C(=O)O

Computed Properties

• Exact Mass: 298.28734
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 16
• Monoisotopic Mass: 298.287180451g/mol
• Heavy Atom Count: 21
• Complexity: 226
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• Refractive Index: 1.4466 (estimate)
• Boiling Point: 380.63°C (estimate)
• Melting Point: 55.2-59 °C (lit.)
• Density: 0.8865 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids